![molecular formula C21H21N3O2S B2444923 N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)quinoline-8-sulfonamide CAS No. 1421585-02-5](/img/structure/B2444923.png)
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)quinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)quinoline-8-sulfonamide, also known as BMS-777607, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. BMS-777607 was initially developed as a c-Met inhibitor, but recent studies have shown that it also inhibits other kinases such as VEGFR2 and Axl.
Scientific Research Applications
- The synthesized derivatives of this compound have been evaluated for their in vitro antimicrobial activity against both Gram-positive and Gram-negative bacterial species, as well as fungal strains . These investigations aim to combat drug resistance by pathogens and explore novel therapeutic options.
- Researchers have assessed the compound’s anticancer activity against estrogen receptor-positive human breast adenocarcinoma cancer cells (MCF7) using the Sulforhodamine B (SRB) assay . Compounds derived from this structure, such as d6 and d7, demonstrated promising activity against breast cancer cells.
- Molecular docking studies further revealed that certain derivatives (d1, d2, d3, d6, and d7) exhibit good binding affinity within the active sites of specific protein targets (PDB IDs: 1JIJ, 4WMZ, and 3ERT). These findings suggest their potential as lead compounds for rational drug design .
- The heterocyclic thiazole nucleus, present in this compound, has been associated with various medicinal properties, including anti-inflammatory, antibacterial, antifungal, and antitumor activities .
- Thiazole derivatives often block bacterial lipid biosynthesis and exhibit antimicrobial effects against various bacterial species .
- Researchers have explored novel indolyl and oxochromenyl xanthenone derivatives for their potential as anti-HIV-1 agents . Although not directly related to the compound , this highlights the broader scope of heterocyclic derivatives in drug discovery.
- Imidazole-containing compounds, such as those developed by Yurttas et al., have been evaluated for their antitumor potential against different cancer cell lines . While not identical to our compound, this demonstrates the versatility of imidazole-based structures in cancer research.
- Although not directly related to our compound, 4-hydroxy-2-quinolones are another class of compounds with unique biological activities. They have been used in the synthesis of various heterocycles .
Antimicrobial Activity
Anticancer Potential
Thiazole-Based Derivatives
Oxochromenyl Xanthenone Derivatives
Imidazole-Containing Compounds
4-Hydroxy-2-Quinolones
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures have been reported to interact with their targets through various mechanisms, such as the suzuki–miyaura cross-coupling reaction .
Biochemical Pathways
Compounds with similar structures have been reported to play roles in various biochemical pathways, including those involved in the synthesis of related four-membered to seven-membered heterocycles .
Result of Action
It’s worth noting that compounds with similar structures have been reported to have various pharmaceutical and biological activities .
properties
IUPAC Name |
N-[4-[benzyl(methyl)amino]but-2-ynyl]quinoline-8-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2S/c1-24(17-18-9-3-2-4-10-18)16-6-5-15-23-27(25,26)20-13-7-11-19-12-8-14-22-21(19)20/h2-4,7-14,23H,15-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODFVEBLHJPJFFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CCNS(=O)(=O)C1=CC=CC2=C1N=CC=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.